80370-42-9(Ethyl 2-formyl-3-oxopropanoate),E1128

Ethyl 2-formyl-3-oxopropanoate Properties

Names and Identifiers

- Ethyl 2-formyl-3-oxopropanoate
- 2-Formyl-3-oxopropanoic Acid Ethyl Ester
- 2-Formyl-3-Oxo-Propanoic Acid Ethyl Ester
- Ethyl Diformylacetate
- Ethyl-2-formyl-3-oxopropionate
- Propanoicacid,2-formyl-3-oxo-,ethylester
- (ethoxycarbonyl)malondialdehyde
- (ethoxycarbonyl)malonedialdehyde
- (ethoxycarbonyl)malonodialdehyde
- ethoxycarbonylmalonaldehyde
- ethyl 2,2-diformylacetate
- Diformylacetic Acid Ethyl Ester
- Ethyl 2-Formyl-3-oxopropionate
- 2-Formyl-3-oxopropionic Acid Ethyl Ester
- Ethyl 2-formyl 3-oxopropanoate
- Propanoic acid, 2-formyl-3-oxo-, ethyl ester
- 2-formyl-3-oxo-propionic acid ethyl ester
- Ethyl 2-formyl-3-oxo-propanoate
- carbethoxymalonaldehyde
- AS-10161
- FT-0648814
- BCP10961
- 2-FORMYL-3-OXOPROPIONIC ACID ETHYL ESTER
- HMFLBGNCDZYITR-UHFFFAOYSA-N
- Formyl-3-oxo-propionic acid ethyl ester
- EN300-82965
- DTXSID80452447
- AMY10121
- AKOS005137890
- E1128
- ethyl2-formyl-3-oxopropanoate
- Ethyl 2-formyl-3-oxopropionate
- J-509534
- SCHEMBL241537
- SY008755
- PB13383
- A864697
- 2-FORMYL-3-OXO-PROPANOIC ACID ETHYL ESTER
- 80370-42-9
- MFCD11112084
- (Ethoxycarbonyl)malonaldehyde
- (Ethoxycarbonyl)malonaldehyde; 2-Formyl-3-oxo-propionic Acid Ethyl Ester; Ethyl 2,2-Diformylacetate; Ethyl 2-Formyl-3-oxopropanoate;
- +Expand
- MDL： MFCD11112084
- InChIKey： HMFLBGNCDZYITR-UHFFFAOYSA-N
- Inchi： 1S/C6H8O4/c1-2-10-6(9)5(3-7)4-8/h3-5H,2H2,1H3
- SMILES： O=CC(C(OCC)=O)C=O

Computed Properties

Exact Mass: 144.042259g/mol
Surface Charge: 0
XLogP3: -0.2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 144.042259g/mol
Monoisotopic Mass: 144.042259g/mol
Topological Polar Surface Area: 60.4Å²
Heavy Atom Count: 10
Complexity: 133
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: -0.43650
PSA: 60.44000
Refractive Index: 1.4710 to 1.4750
Boiling Point: 32°C/0.3mmHg(lit.)
Flash Point: 67.423°C
λmax: 245(EtOH)(lit.)
Density: 1.143

Ethyl 2-formyl-3-oxopropanoate Security Information

Symbol: GHS07
Hazard Statement： H227-H315-H319
Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
Prompt：warning
Storage Condition：0-10°C

Ethyl 2-formyl-3-oxopropanoate Customs Data

HS CODE：2918300090
Customs Data：

China Customs Code:
2918300090

Overview:

2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 2-formyl-3-oxopropanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0035ZL-1g	Ethyl 2-formyl-3-oxopropanoate	80370-42-9	97%	1g	$8.00	2024-04-21
A2B Chem LLC	AB46929-1g	Ethyl-2-formyl-3-oxopropionate	80370-42-9	97%	1g	$7.00	2024-04-19
abcr	AB400754-5 g	Ethyl-2-formyl-3-oxopropionate; .	80370-42-9		5g	€61.20	2022-03-24
Advanced ChemBlocks	G-6673-1G	Ethyl-2-formyl-3-oxopropionate	80370-42-9	97%	1G	$10	2023-04-13
Apollo Scientific	OR919533-5g	Ethyl-2-formyl-3-oxopropionate	80370-42-9	97%	5g	£46.00	2023-08-31
Chemenu	CM108650-500g	ethyl 2-formyl-3-oxopropanoate	80370-42-9	98%	500g	$***	2023-03-29
Enamine	EN300-82965-0.05g	ethyl 2-formyl-3-oxopropanoate	80370-42-9	95%	0.05g	$19.0	2023-06-08
eNovation Chemicals LLC	D500040-5G	ethyl 2-formyl-3-oxopropanoate	80370-42-9	>97%	5G	$35	2022-09-07
TRC	F700895-1g	2-Formyl-3-oxopropanoic Acid Ethyl Ester	80370-42-9		1g	$ 138.00	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBY2010243-10G	ethyl 2-formyl-3-oxopropanoate	80370-42-9	97%	10g	￥ 132.00	2023-04-13

Ethyl 2-formyl-3-oxopropanoate Synthesis

Synthetic Circuit 1

10601-80-6

109-94-4

80370-42-9

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Diethyl ether ; -10 °C; 15 h, 0 - 5 °C; 6 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

Novel N-Linked Aminopiperidine-Based Gyrase Inhibitors with Improved hERG and in Vivo Efficacy against Mycobacterium tuberculosis

Hameed P, Shahul; et al, Journal of Medicinal Chemistry, 2014, 57(11), 4889-4905

Synthetic Circuit 2

7424-91-1

109-94-4

80370-42-9

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Diethyl ether

Reference

A facile synthesis of polyfunctionally substituted pyridines from (ethoxycarbonyl)malonaldehyde

Torii, Sigeru; et al, Synthesis, 1986, (5), 400-2

Synthetic Circuit 3

10601-80-6

80370-42-9

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Diethyl ether ; 2 h, rt; 4 h, 0 °C; 0 °C → rt; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt

Reference

Bu3SnH-Mediated radical cyclization onto azoles

Allin, Steven M.; et al, Tetrahedron, 2008, 64(33), 7745-7758

Synthetic Circuit 4

1001-26-9

109-94-4

80370-42-9

Reaction Conditions

Reference

New preparations of ethyl 3,3-diethoxypropionate and ethoxycarbonylmalondialdehyde. Copper(I) catalyzed acetal formation from a conjugated triple bond

Bertz, Steven H.; et al, Journal of Organic Chemistry, 1982, 47(11), 2216-17

Synthetic Circuit 5

262293-82-3

109-94-4

80370-42-9

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; < 0 °C; 24 h, rt
1.2 Solvents: Water ; rt

Reference

Design, synthesis and evaluation of aromatic heterocyclic derivatives as potent antifungal agents

Zhao, Shizhen; et al, European Journal of Medicinal Chemistry, 2017, 137, 96-107

Synthetic Circuit 6

623-47-2

80370-42-9

Reaction Conditions

Reference

New preparations of ethyl 3,3-diethoxypropionate and ethoxycarbonylmalondialdehyde. Copper(I) catalyzed acetal formation from a conjugated triple bond

Bertz, Steven H.; et al, Journal of Organic Chemistry, 1982, 47(11), 2216-17

Ethyl 2-formyl-3-oxopropanoate Raw materials

Ethyl 2-formyl-3-oxopropanoate Preparation Products

Ethyl 2-formyl-3-oxopropanoate (80370-42-9)

Ethyl 2-formyl-3-oxopropanoate Suppliers

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:80370-42-9)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Hubei Rhino Pharmaceutical Tech.co.,Ltd.

Audited Supplier

(CAS:80370-42-9)

MR./MRS.:WANG JING LI

Phone:13165688766

Email:3008058303@qq.com

Web:https://www.chem960.com/company/190540/

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:80370-42-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:80370-42-9)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:80370-42-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Ethyl 2-formyl-3-oxopropanoate Related Literature

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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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5. Correction: Mono- and tri-ester hydrogenolysis using tandem catalysis. Scope and mechanism

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7. Graphene/ZIF-8 composites with tunable hierarchical porosity and electrical conductivity†

Daeok Kim,Dae Woo Kim,Won G. Hong J. Mater. Chem. A, 2016,4, 7710-7717
8. In silico prediction of hERG potassium channel blockage by chemical category approaches†

Chen Zhang,Yuan Zhou,Shikai Gu,Zengrui Wu,Wenjie Wu,Changming Liu,Kaidong Wang,Guixia Liu,Weihua Li,Philip W. Lee,Yun Tang Toxicol. Res., 2016,5, 570-582
9. The single-crystal Raman spectrum of rhombic sulphur

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Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Cas no 80370-42-9 (Ethyl 2-formyl-3-oxopropanoate)

Ethyl 2-formyl-3-oxopropanoate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl 2-formyl-3-oxopropanoate Security Information

Ethyl 2-formyl-3-oxopropanoate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Ethyl 2-formyl-3-oxopropanoate Price

Ethyl 2-formyl-3-oxopropanoate Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Ethyl 2-formyl-3-oxopropanoate Raw materials

Ethyl 2-formyl-3-oxopropanoate Preparation Products

Ethyl 2-formyl-3-oxopropanoate Suppliers

Ethyl 2-formyl-3-oxopropanoate Related Literature

Related Categories

80370-42-9 (Ethyl 2-formyl-3-oxopropanoate) Related Products